Cas no 2248350-97-0 (Tert-butyl 2-(2-azabicyclo[2.1.1]hexan-1-yl)acetate)

• Product Name: Tert-butyl 2-(2-azabicyclo[2.1.1]hexan-1-yl)acetate
• CAS No: 2248350-97-0
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 5823318
• PubChem ID: 137939690
• Update Time: 2025-10-28

Tert-butyl 2-(2-azabicyclo[2.1.1]hexan-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-{2-azabicyclo[2.1.1]hexan-1-yl}acetate
• Tert-butyl 2-(2-azabicyclo[2.1.1]hexan-1-yl)acetate
• 2248350-97-0
• EN300-6510772

• Inchi： 1S/C11H19NO2/c1-10(2,3)14-9(13)6-11-4-8(5-11)7-12-11/h8,12H,4-7H2,1-3H3
• InChI Key： WQVXOQWAZBJYDI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(CC12CC(CN1)C2)=O

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 2-(2-azabicyclo[2.1.1]hexan-1-yl)acetate

Recent Advances in the Study of Tert-butyl 2-(2-azabicyclo[2.1.1]hexan-1-yl)acetate (CAS: 2248350-97-0) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound Tert-butyl 2-(2-azabicyclo[2.1.1]hexan-1-yl)acetate (CAS: 2248350-97-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic scaffold is of particular interest due to its unique structural features, which make it a promising candidate for drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, shedding light on its role as a versatile building block in medicinal chemistry.

One of the key advancements in the study of this compound is its efficient synthesis via [3+2] cycloaddition reactions, which has been optimized to achieve high yields and enantioselectivity. Researchers have demonstrated that the tert-butyl ester group enhances the stability of the intermediate, facilitating further functionalization. This synthetic route has been instrumental in producing derivatives with improved pharmacokinetic properties, as reported in recent publications in journals such as the Journal of Medicinal Chemistry and Organic Letters.

In terms of biological activity, preliminary studies have identified Tert-butyl 2-(2-azabicyclo[2.1.1]hexan-1-yl)acetate as a potential modulator of G-protein-coupled receptors (GPCRs). Its rigid bicyclic structure mimics natural ligands, enabling selective binding to target proteins. For instance, a 2023 study published in ACS Chemical Biology highlighted its efficacy in inhibiting specific GPCRs involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Further in vitro and in vivo studies are underway to validate these findings.

Another promising application of this compound lies in its use as a precursor for the development of novel protease inhibitors. Recent work published in Bioorganic & Medicinal Chemistry Letters has shown that derivatives of Tert-butyl 2-(2-azabicyclo[2.1.1]hexan-1-yl)acetate exhibit potent inhibitory activity against serine proteases, which are implicated in diseases such as cancer and viral infections. The tert-butyl group's steric bulk appears to play a critical role in enhancing binding affinity, as confirmed by X-ray crystallography studies.

Despite these advancements, challenges remain in scaling up the synthesis and optimizing the compound's bioavailability. Researchers are actively exploring prodrug strategies and formulation techniques to address these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, Tert-butyl 2-(2-azabicyclo[2.1.1]hexan-1-yl)acetate (CAS: 2248350-97-0) represents a promising scaffold with diverse applications in drug discovery. Its unique structural properties, combined with recent synthetic and biological breakthroughs, position it as a valuable tool for developing next-generation therapeutics. Future research should focus on expanding its therapeutic scope and addressing current challenges to fully realize its potential.